methyl 2-{2-[(2-ethylphenyl)amino]-2-oxoethyl}-4-phenyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide

• IUPAC Name: methyl 2-[2-(2-ethylanilino)-2-oxoethyl]-1,1-dioxo-4-phenyl-1λ6,2-benzothiazine-3-carboxylate
• InChI: InChI=1S/C26H24N2O5S/c1-3-18-11-7-9-15-21(18)27-23(29)17-28-25(26(30)33-2)24(19-12-5-4-6-13-19)20-14-8-10-16-22(20)34(28,31)32/h4-16H,3,17H2,1-2H3,(H,27,29)
• InChI Key: IGDHRSWFUYOGCB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CN2C(=C(C3=CC=CC=C3S2(=O)=O)C4=CC=CC=C4)C(=O)OC
• Molecular Formula: C26H24N2O5S
• Molecular Weight: 476.5 g/mol

Description

The compound is a derivative of 1,2,4-benzothiadiazine-1,1-dioxide. The 1,2,4-benzothiadiazine-1,1-dioxide ring is a novel scaffold that has been the subject of various pharmacological studies. It has been associated with a range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Scientific Research Applications

Synthesis Techniques

• A study detailed the synthesis and molecular structure of a related compound, emphasizing the transesterification process and the molecular structure analysis through PMR spectroscopy and X-ray crystal structure analysis (Ukrainets et al., 2017).
• Another research focused on the multicomponent synthesis of 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides, revealing new insights into the reaction mechanisms and product selectivity (Lega et al., 2016).

Molecular Structure and Reactions

• The formation of stable triethylammonium salts from the compound's derivatives during synthesis was discovered, showcasing a reversible process that contributes to the diversity of synthetic pathways available for these molecules (Lega et al., 2016).
• Studies have also explored the synthesis and reactions of similar benzothiazine derivatives under various conditions, providing insights into the chemical behavior and potential applications of these compounds (Abdalha et al., 2011).

Potential Applications

• Certain derivatives have been investigated for their antimicrobial and anti-inflammatory activities, suggesting possible applications in medical and pharmaceutical fields (Narayana et al., 2006).
• The potential for these compounds to serve as precursors for further chemical synthesis has been highlighted, with applications ranging from the development of new pharmaceutical agents to materials science (Vidal et al., 2006).